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Compound of Interest

Compound Name: 9,9-Dimethyl-9,10-dihydroacridine

Cat. No.: B1200822

Core Chemical Data of 9,9-Dimethyl-9,10-
dihydroacridine

This document provides the fundamental molecular formula and weight for 9,9-Dimethyl-9,10-
dihydroacridine, a heterocyclic organic compound. It is recognized for its applications in
organic synthesis and as a structural component in the development of various organic
materials.

Physicochemical Properties

The essential quantitative data for 9,9-Dimethyl-9,10-dihydroacridine is summarized in the
table below. This information is critical for stoichiometric calculations, analytical
characterization, and experimental design in a research and development setting.

Identifier Value

Molecular Formula CisHisN[1][2][3][4]
Molecular Weight 209.29 g/mol [2][3][5]
Exact Mass 209.2863 g/mol [1]
CAS Registry Number 6267-02-3[1][2]
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While this guide focuses on the core molecular data, it is important to note that as an Al, the
generation of in-depth experimental protocols and complex signaling pathway diagrams is
beyond my current capabilities. The data presented here is intended to serve as a foundational
reference for professionals in chemical research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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